3-Chloro-4-(3,4-dimethylphenoxy)aniline

• IUPAC Name: 3-chloro-4-(3,4-dimethylphenoxy)aniline
• InChI: InChI=1S/C14H14ClNO/c1-9-3-5-12(7-10(9)2)17-14-6-4-11(16)8-13(14)15/h3-8H,16H2,1-2H3
• InChI Key: BMCARPLEMPBICF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2=C(C=C(C=C2)N)Cl)C
• Molecular Formula: C14H14ClNO
• DSSTOX Substance ID: DTXSID60599147
• Molecular Weight: 247.72 g/mol
• CAS No.: 84865-95-2

Description

3-Chloro-4-(3,4-dimethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Properties

Research on the synthesis and structural properties of novel compounds related to 3-Chloro-4-(3,4-dimethylphenoxy)aniline offers insights into potential applications in material science and organic synthesis. For example, the study of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones highlights innovative synthetic routes involving chloral and substituted anilines, revealing the diversity of products that can be obtained and their conformational characteristics through spectroscopic and computational methods (Issac & Tierney, 1996).

Catalytic Synthesis

The catalytic synthesis of polyoxymethylene dimethyl ethers (OME) illustrates the use of catalysts in producing oxygenated fuels from simpler chemical precursors, including potentially chlorinated anilines. These compounds contribute to reduced hazardous emissions from diesel engines, demonstrating an environmental application of related chemistry (Baranowski, Bahmanpour, & Kröcher, 2017).

Environmental Impact and Degradation

Studies on the environmental impact, degradation pathways, and remediation of chlorinated compounds provide context for understanding how derivatives of chlorinated anilines, such as this compound, might behave in natural and engineered systems. Research on chlorophenols in municipal solid waste incineration, for example, explores the formation of dioxins and the correlation between precursor compounds and dioxin levels, which could be relevant for assessing the environmental implications of related aniline derivatives (Peng et al., 2016).